![molecular formula C18H22N4O2S B2446542 N-(2-cyano-3-methylbutan-2-yl)-2-(3,6-dimethyl-4-oxoquinazolin-2-yl)sulfanylacetamide CAS No. 1223203-52-8](/img/structure/B2446542.png)
N-(2-cyano-3-methylbutan-2-yl)-2-(3,6-dimethyl-4-oxoquinazolin-2-yl)sulfanylacetamide
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Description
N-(2-cyano-3-methylbutan-2-yl)-2-(3,6-dimethyl-4-oxoquinazolin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The cyclisation of N-allyl-N′-arylacetamidines has been explored to yield dihydroquinazolines among other compounds, highlighting a method for the synthesis of complex quinazoline derivatives (Partridge & Smith, 1973). This type of reaction could be relevant for synthesizing compounds similar to N-(2-cyano-3-methylbutan-2-yl)-2-(3,6-dimethyl-4-oxoquinazolin-2-yl)sulfanylacetamide.
Studies on the reaction of methyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate have led to the synthesis of polyfunctionalized quinolines, demonstrating the versatility of cyano and amino groups in constructing quinazoline frameworks (Tominaga et al., 1994).
Biological Activities
Quinazoline derivatives have been studied for their antitumor activities. For instance, thiophene analogues of 5-chloro-5,8-dideazafolic acid and its derivatives have been synthesized and evaluated as inhibitors of tumor cell growth, highlighting the potential of quinazoline compounds in cancer therapy (Forsch, Wright, & Rosowsky, 2002).
The T-Type Ca2+ Channel Blocker KYS05090, a quinazoline derivative, has been reported to induce autophagy and apoptosis in A549 cells through inhibiting glucose uptake, suggesting a novel mechanism of action for quinazoline compounds in lung cancer treatment (Rim et al., 2014).
properties
IUPAC Name |
N-(2-cyano-3-methylbutan-2-yl)-2-(3,6-dimethyl-4-oxoquinazolin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2S/c1-11(2)18(4,10-19)21-15(23)9-25-17-20-14-7-6-12(3)8-13(14)16(24)22(17)5/h6-8,11H,9H2,1-5H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYHULSOGZGMFKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N(C2=O)C)SCC(=O)NC(C)(C#N)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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